N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C16H17N3O3/c1-11-9-12(2)19(18-11)13(14-5-3-7-21-14)10-17-16(20)15-6-4-8-22-15/h3-9,13H,10H2,1-2H3,(H,17,20)
• InChI Key: XUYPXOLFJURHQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)C2=CC=CO2)C3=CC=CO3)C
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)furan-2-carboxamide is a chemical compound with potential therapeutic applications. Its unique molecular structure makes it a promising candidate for research in various fields of science.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

A study detailed the synthesis of a novel class of compounds, including ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate and derivatives starting from corresponding acid derivatives. Intramolecular cyclization formed the target fused ring systems, suggesting a mechanism based on experimental and computational findings (Ergun et al., 2014). This underscores the synthetic versatility and potential of furan-based compounds in creating novel heterocyclic structures.

Antimicrobial and Anticancer Activities

Another study reported the synthesis and biological characterization of furan-carboxamide derivatives as potent inhibitors of the influenza A H5N1 virus, demonstrating the significant influence of the 2,5-dimethyl-substituted heterocyclic moiety on anti-influenza activity. Specifically, 2,5-dimethyl-N-(2-((4-nitrobenzyl)thio)ethyl)-furan-3-carboxamide 1a showed promising activity against the H5N1 virus (Yongshi et al., 2017). This illustrates the potential of furan-carboxamide derivatives in the development of novel antiviral agents.

Synthesis of Pyrrole Derivatives

Research on pyrrole chalcone derivatives, such as ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, through aldol condensation, highlighted their potential in forming heterocyclic compounds like oxiranes, oxazoles, and pyridines. The study focused on spectroscopic confirmation and quantum chemical calculations to correlate with experimental data, indicating these compounds' utility in synthesizing a wide range of heterocyclic structures (Singh et al., 2014).

Structure-Activity Relationships

The exploration of structure-activity relationships among various aromatic heterocyclic carboxamides synthesized and their fungicidal activity against gray mold highlighted the importance of the structural positioning of substituents. This research provides insight into the design of more effective fungicidal agents by manipulating the molecular structure of carboxamide derivatives (Banba et al., 2013).